Cas no 896344-84-6 (9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896344-84-6
• MF: C₁₆H₁₂F₃N₃OS
• MW: 351.346192359924
• CID: 5917889
• PubChem ID: 7259358
• Update Time: 2023-11-21

9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 9-methyl-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
• F2543-0750
• 896344-84-6
• 9-methyl-2-((4-(trifluoromethyl)benzyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024659159
• 9-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 9-methyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
• 9-methyl-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4H-pyrido1,2-a1,3,5triazin-4-one

• Inchi： 1S/C16H12F3N3OS/c1-10-3-2-8-22-13(10)20-14(21-15(22)23)24-9-11-4-6-12(7-5-11)16(17,18)19/h2-8H,9H2,1H3
• InChI Key： SNVXGYLWDUBTFH-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC(SCC1=CC=C(C(F)(F)F)C=C1)=NC2=O

Computed Properties

• Exact Mass: 351.06531767g/mol
• Monoisotopic Mass: 351.06531767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 434.3±55.0 °C(Predicted)
• pka: -3.27±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes